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Compound of Interest

Compound Name: GLUTARYL CHLORIDE

Cat. No.: B1346644

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of all laboratory reagents is paramount. This guide provides a comprehensive
overview of the safety data for glutaryl chloride (CAS No: 2873-74-7), a versatile bifunctional
reagent employed in the synthesis of pharmaceuticals, polymers, and other specialty
chemicals.[1][2] The following sections detail the physical and chemical properties, toxicity, and
safe handling procedures for this compound, presenting quantitative data in accessible tables
and illustrating key safety concepts with diagrams.

Properties of Glutaryl Chloride

Glutaryl chloride, also known as pentanedioyl dichloride, is a colorless to light yellow or dark
red liquid.[1][3] It is a reactive acyl chloride that serves as an important intermediate in various
organic syntheses.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C5H6CI202 [1103114]

Molecular Weight 169.01 g/mol [3B1141[5]
Colorless to light orange to

Appearance yellow clear liquid; also [11[3]
described as dark red liquid

Boiling Point 216 -218°C [3B1141[5]

Density 1.324 g/mL at 25 °C [31[4]

Flash Point 106 - 107 °C (closed cup) 311416171

Refractive Index

1.470 - 1.472 (at 20 °C)

[1]

Solubility

Reacts with water

[4]18]

Toxicological Data and Hazards

Glutaryl chloride is classified as toxic if swallowed and causes severe skin burns and eye

damage.[3][5] It is also described as a lachrymator, a substance that irritates the eyes and

causes tearing.[5]

Table 2: Acute Toxicity Data

Route of Exposure  Species Value Source
Oral Rat LD50 =190 uL/kg [4]
Oral Mouse LD50 = 350 pL/kg [4]

Hazard Statements:

e H301: Toxic if swallowed[3][5][7]

o H314: Causes severe skin burns and eye damage[3][5][7]

e H290: May be corrosive to metals
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Signal Word: Danger[3][5][6][7]

Fire and Explosion Data

Glutaryl chloride is a combustible liquid.[6] In case of fire, appropriate extinguishing media
should be used, and hazardous decomposition products should be considered.

Table 3: Fire and Explosion Data

Parameter Value Source

Flash Point 106 - 107 °C (closed cup) 311416171

Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, or carbon [31[4]

dioxide.

Carbon oxides (CO, C0O2),
hydrogen chloride gas, and [31141[8]

Hazardous Combustion

Products
phosgene.

Experimental Protocols: Safe Handling Workflow

Due to its hazardous nature, strict adherence to safety protocols is essential when working with
glutaryl chloride. The following workflow outlines the key steps for its safe handling in a
laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Always handle glutaryl chloride in a well-ventilated area, preferably within a
chemical fume hood.[4][5][8]

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch).[3] Use eye protection that is tested and approved under government standards such
as NIOSH (US) or EN 166 (EU).[3][4]
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o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
[8] Gloves must be inspected before use, and proper glove removal technique should be
followed.[3]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][8]

Handling and Storage
» Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid inhalation of vapor or mist.[3]

Wash hands thoroughly after handling.[4]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][4]
Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[3] Protect from moisture as the compound is moisture-sensitive.[5][8]

Accidental Release Measures

o Personal Precautions: In case of a spill, wear respiratory protection and ensure adequate
ventilation.[3] Evacuate personnel to a safe area.[3]

o Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel) and dispose of it as hazardous waste.[3][8] Keep in suitable, closed containers for
disposal.[3] Do not let the product enter drains.[3]

First Aid Measures

o General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet.[3]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[3]

» In Case of Skin Contact: Immediately take off contaminated clothing and shoes. Wash off
with soap and plenty of water and take the victim to a hospital.[3]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3]
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« If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person.[3]

Visualizing the Hazards of Glutaryl Chloride

To better understand the interconnectedness of the hazards associated with glutaryl chloride,
the following diagram illustrates the logical relationships between its properties and the
potential risks.
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Caption: Logical relationships of glutaryl chloride hazards.

This guide provides a foundational understanding of the safety considerations for glutaryl
chloride. It is imperative for all personnel to review the full Safety Data Sheet (SDS) provided
by the manufacturer before handling this chemical and to receive proper training on its safe
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

